4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride
Overview
Description
“4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride” is a chemical compound with the molecular formula C7H13ClN2O3S and a molecular weight of 240.71 g/mol . It is intended for research use only.
Synthesis Analysis
Piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
The molecular structure of “4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride” consists of seven carbon atoms, thirteen hydrogen atoms, one chlorine atom, two nitrogen atoms, three oxygen atoms, and one sulfur atom .Chemical Reactions Analysis
Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Pharmaceutical Research
Piperidine derivatives, including 4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride , are often explored for their potential pharmaceutical applications. They can serve as building blocks for the synthesis of various pharmacologically active molecules. For instance, they may be used in the development of kinase inhibitors, which are crucial in cancer treatment .
Anticancer Agent Development
Specific piperidine derivatives have shown promise as anticancer agents. They can inhibit cell proliferation and induce cell cycle arrest, which is vital in slowing down the progression of cancerous cells .
Antimicrobial and Antiviral Agents
The structural motif of piperidine is found in many antimicrobial and antiviral agents. The sulfonyl chloride group in 4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride could potentially be utilized to synthesize compounds with enhanced antimicrobial properties .
Analgesic and Anti-inflammatory Drugs
Piperidine derivatives are known to exhibit analgesic and anti-inflammatory properties. They can be part of the synthesis process for new drugs aimed at treating pain and inflammation .
Neurodegenerative Disease Treatment
Compounds containing the piperidine structure have been investigated for their potential role in treating neurodegenerative diseases like Alzheimer’s due to their ability to interact with various neurotransmitter systems .
Antihypertensive Medications
The piperidine scaffold is also present in molecules used to treat hypertension. Researchers could explore 4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride for synthesizing new antihypertensive drugs .
Psychotropic Medications
Due to their pharmacophoric features, piperidine derivatives are used in psychotropic medications that affect mental activity, behavior, or perception .
Antimalarial Agents
Piperidine derivatives have been utilized in creating antimalarial agents, which is another potential application area for 4-(Methylcarbamoyl)piperidine-1-sulfonyl chloride .
Safety and Hazards
properties
IUPAC Name |
4-(methylcarbamoyl)piperidine-1-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClN2O3S/c1-9-7(11)6-2-4-10(5-3-6)14(8,12)13/h6H,2-5H2,1H3,(H,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVFHIEVMQRLYMF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1CCN(CC1)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-Fluorophenyl)(methyl)amino]benzaldehyde](/img/structure/B1444924.png)
![4-bromo-2,6-dimethyl-N-[(1H-pyrazol-3-yl)methyl]aniline](/img/structure/B1444930.png)
